2-(1-nitro-16,18-dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaen-17-yl)benzoic acid

• IUPAC Name: 2-(1-nitro-16,18-dioxo-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaen-17-yl)benzoic acid
• InChI: InChI=1S/C25H16N2O6/c28-22-20-19-13-7-1-4-10-16(13)25(27(32)33,17-11-5-2-8-14(17)19)21(20)23(29)26(22)18-12-6-3-9-15(18)24(30)31/h1-12,19-21H,(H,30,31)
• InChI Key: XOUJQSVPKZBDHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3C4C(C2(C5=CC=CC=C35)[N+](=O)[O-])C(=O)N(C4=O)C6=CC=CC=C6C(=O)O
• Molecular Formula: C25H16N2O6
• Molecular Weight: 440.4 g/mol

Description

2-(1-nitro-16,18-dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaen-17-yl)benzoic acid is a useful research compound. Its molecular formula is C25H16N2O6 and its molecular weight is 440.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 440.10083623 g/mol and the complexity rating of the compound is 874. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Materials Science and Molecular Electronics

Nitro derivatives and organometallic compounds have been explored for their potential in materials science, particularly in the development of molecular electronic devices. For example, a molecule containing a nitroamine redox center demonstrated negative differential resistance and a significant on-off peak-to-valley ratio in an electronic device, indicating potential applications in molecular electronics and computing (Chen et al., 1999).

Medicinal Chemistry

Nitroaromatic compounds have been synthesized and evaluated for their anti-leishmanial activity, suggesting that nitro groups play a crucial role in the biological activity of these compounds. This highlights the potential use of nitro-containing compounds in developing treatments for diseases like leishmaniasis (Dias et al., 2015).

Biochemistry and Pharmacology

Nitro-fatty acids, which include nitro derivatives of fatty acids, have been identified as signaling mediators displaying anti-inflammatory properties. These compounds modulate signaling cascades and gene expression, suggesting their potential in treating inflammatory diseases and understanding cell signaling mechanisms (Rudolph et al., 2009).

Sensitization and Luminescence

Thiophenyl-derivatized nitrobenzoic acid ligands have been studied for their ability to sensitize Eu(III) and Tb(III) luminescence, indicating applications in developing luminescent materials and probes (Viswanathan & Bettencourt-Dias, 2006).